Cas no 60626-14-4 (Butanoic acid, 2-[3-(trifluoromethyl)phenoxy]-)

• Product Name: Butanoic acid, 2-[3-(trifluoromethyl)phenoxy]-
• CAS No: 60626-14-4
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• MDL: MFCD03422235
• CID: 4460418
• PubChem ID: 19619670
• Update Time: 2025-10-28

Butanoic acid, 2-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[3-(trifluoromethyl)phenoxy]-
• 2-[3-(TRIFLUOROMETHYL)PHENOXY]BUTANOIC ACID
• DTXSID70599113
• 60626-14-4
• H21150
• MFCD03422235
• AKOS000308709
• HDTBFPIWBVTQGT-UHFFFAOYSA-N
• STK502369
• ALBB-000853
• SCHEMBL8935975

• MDL： MFCD03422235
• Inchi： 1S/C11H11F3O3/c1-2-9(10(15)16)17-8-5-3-4-7(6-8)11(12,13)14/h3-6,9H,2H2,1H3,(H,15,16)
• InChI Key： HDTBFPIWBVTQGT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1=CC=CC(C(F)(F)F)=C1)CC

Computed Properties

• Exact Mass: 248.06602869Da
• Monoisotopic Mass: 248.06602869Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Additional information on Butanoic acid, 2-[3-(trifluoromethyl)phenoxy]-

Butanoic acid, 2-[3-(trifluoromethyl)phenoxy]- (CAS No. 60626-14-4): A Comprehensive Overview

Butanoic acid, 2-[3-(trifluoromethyl)phenoxy]-, identified by its Chemical Abstracts Service (CAS) number 60626-14-4, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a subject of considerable interest in the development of novel therapeutic agents and agrochemicals. The presence of both a butanoic acid moiety and a trifluoromethyl substituent on a phenoxy group imparts distinct chemical properties that influence its reactivity, solubility, and biological activity.

The trifluoromethyl group is particularly noteworthy due to its ability to enhance the metabolic stability and lipophilicity of molecules, which are critical factors in drug design. This feature has been extensively explored in the development of various pharmaceuticals, where it serves to improve bioavailability and prolong the half-life of active ingredients. In contrast, the butanoic acid component contributes to the compound's overall polarity and hydrogen bonding capabilities, which can be leveraged in interactions with biological targets.

In recent years, there has been growing interest in the synthesis and application of derivatives of Butanoic acid, 2-[3-(trifluoromethyl)phenoxy]-. Researchers have been investigating its potential as an intermediate in the synthesis of more complex molecules with targeted biological activities. For instance, studies have demonstrated its utility in the preparation of novel ligands for G-protein coupled receptors (GPCRs), which are integral to numerous cellular signaling pathways. The combination of the trifluoromethyl group and the phenoxy moiety allows for fine-tuning of binding affinities and selectivity, making this compound a valuable tool in medicinal chemistry.

The pharmacological profile of Butanoic acid, 2-[3-(trifluoromethyl)phenoxy]- has been the focus of several recent studies. One notable area of research involves its potential as an anti-inflammatory agent. Initial studies suggest that derivatives of this compound may interact with specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). The presence of the trifluoromethyl group is believed to enhance binding interactions with these enzymes, potentially leading to more effective inhibition. Furthermore, the carboxylic acid functionality can participate in hydrogen bonding interactions with biological targets, further modulating activity.

In addition to its pharmaceutical applications, Butanoic acid, 2-[3-(trifluoromethyl)phenoxy]- has shown promise in agrochemical research. The structural features of this compound make it a suitable candidate for developing novel pesticides and herbicides. The lipophilicity imparted by the trifluoromethyl group enhances its ability to penetrate plant cell membranes, while the polar butanoic acid moiety facilitates interactions with biological targets within the plant. This dual functionality has led to interest in exploring its efficacy against various plant pathogens and pests.

The synthesis of Butanoic acid, 2-[3-(trifluoromethyl)phenoxy]- is another area where significant advancements have been made. Modern synthetic methodologies have enabled researchers to access this compound with high yield and purity. One particularly effective approach involves a multi-step reaction sequence that begins with the functionalization of a trifluoromethoxybenzene derivative. This intermediate is then coupled with butyric acid or its derivatives through various coupling reactions, such as esterification or amidation, depending on the desired final product.

The versatility of Butanoic acid, 2-[3-(trifluoromethyl)phenoxy]- extends beyond its direct applications in drug and agrochemical development. It serves as a valuable building block for more complex molecules, allowing chemists to explore new chemical spaces and discover novel bioactivities. For example, researchers have utilized this compound as a precursor in the synthesis of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The ability to modify different parts of its structure while retaining key pharmacophoric elements makes it an indispensable tool in synthetic chemistry.

The future prospects for Butanoic acid, 2-[3-(trifluoromethyl)phenoxy]- are promising, with ongoing research aimed at expanding its applications and understanding its mechanisms of action. As computational methods improve, virtual screening techniques are being employed to identify new derivatives with enhanced properties. Additionally, advances in biocatalysis offer new ways to functionalize this compound efficiently and sustainably. These developments hold the potential to accelerate the discovery and development of novel therapeutic agents derived from this versatile molecule.

In conclusion, Bu tanoic acid , 2-[3-( trifu r o m ethyl ) pheno xy ]- , CAS No . 60626-14-4 , represents a cruci al compo und i n pharma ceutical an d che mical researc h . Its unique structural features , inclu ding th e pres ence o f both th e carboxylic aci d an d th e trif luoro methyl gr ou p , endow it wi th disti nct che mic an d biologic al properties . Recen t stu dies have highlighted i ts pot ential i n anti -in fl ammatory dr ugs , kin ase i nhibitors , an d ag rochemical s . With conti nu ing researc h an d advanc em ents i n sy nthe si s , thi s compo und is poised to play a significant role i n future de velopments i n both pharma ceutical an d ag rochemical fi elds . p >